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Compound of Interest

Compound Name: 4-Fluoro-3-methoxybenzaldehyde

Cat. No.: B144112

An In-depth Technical Guide on the Material Safety of 4-Fluoro-3-methoxybenzaldehyde

This technical guide provides a comprehensive overview of the material safety data for 4-
Fluoro-3-methoxybenzaldehyde (CAS No: 128495-46-5), designed for researchers,
scientists, and professionals in drug development. The information is compiled from various
safety data sheets to ensure a thorough understanding of the substance's hazards, handling
procedures, and emergency protocols.

Chemical Identification and Properties

4-Fluoro-3-methoxybenzaldehyde is a solid organic compound. Its fundamental identification
and physicochemical properties are summarized below.

Table 1: Chemical Identifiers
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Identifier Value
IUPAC Name 4-fluoro-3-methoxybenzaldehyde[1]
CAS Number 128495-46-5[1][2][3]

Molecular Formula

CsH7FO2[1][2][3]

Molecular Weight 154.14 g/mol [1][3]
Synonyms FCeH3(OCHs)CHO
InChl Key NALVGTOMKSKFFV-UHFFFAOYSA-N[1]

| SMILES | COC1=C(C=CC(=C1)C=0)F[1] |

Table 2: Physicochemical Properties

Property Value

Physical Form Solid

Appearance Off-white[4]
Melting Point 58-62 °C[5]

Boiling Point 93 °C @ 4.5 Torr[6]
Flash Point Not applicable

| Density | 1.192 g/cm? (Predicted)[6] |

Hazard Identification and GHS Classification

The compound is classified as hazardous under the Globally Harmonized System (GHS). The

signal word for this chemical is Danger.[2]

Table 3: GHS Hazard Classification
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Classification Code Description

Acute Toxicity (Oral) H302 Harmful if swallowed[1][2]
Skin Corrosion/Irritation H315 Causes skin irritation[1][2]
Serious Eye Damage/Irritation H318 Causes serious eye damage[1]

| Specific Target Organ Toxicity (Single Exposure) | H335 | May cause respiratory irritation[1][2]
|

—_
>

H302: Harmful if swallowed

Exclamation Mark

H315: Causes skin irritation
H318: Causes serious eye damage
H335: May cause respiratory irritation

4-Fluoro-3-methoxybenzaldehyde Corrosion
Health Hazard

Click to download full resolution via product page

GHS Hazard Profile for the Compound.

Safe Handling and Personal Protective Equipment
(PPE)

Strict adherence to precautionary measures is essential when handling this compound.

Table 4: Precautionary Statements
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Type Code Statement

Avoid breathing

Prevention P261 dust/fumel/gas/mist/ivapour
slspray.[2]
Wash skin thoroughly after
P264
handling.[2]
Wear protective
P280 gloves/protective clothing/eye

protection/face protection.[2]

IF SWALLOWED: Call a
Response P301 + P312 POISON CENTER/doctor if

you feel unwell.

IF ON SKIN: Wash with plenty

of water.

P302 + P352

IF IN EYES: Rinse cautiously

with water for several minutes.
P305 + P351 + P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

Storage P405 Store locked up.[2][7]

Store in a well-ventilated
P403 + P233 place. Keep container tightly
closed.[7]

| Disposal | P501 | Dispose of contents/container to an approved waste disposal plant.[7] |
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Recommended PPE Selection Workflow.
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Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in case of exposure.

Table 5: First Aid Measures

Exposure Route First Aid Instructions

Move the person into fresh air. If not
Inhalation breathing, give artificial respiration.
Consult a physician.[2][4]

Wash off with soap and plenty of water. Remove
Skin Contact contaminated clothing. Seek medical attention if

irritation occurs.[4][7]

Rinse cautiously and thoroughly with water for
Eye Contact at least 15 minutes, holding eyelids apart.

Immediately seek medical attention.[2][4]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Call a poison control center or
doctor for treatment advice.[4] |

In case of a fire, use water spray, carbon dioxide (CO32), or dry chemical extinguishers.[4]
Firefighters should wear full protective gear and self-contained breathing apparatus.[4]

Experimental Protocols and Toxicological
Information

The available safety data sheets classify the hazards of 4-Fluoro-3-methoxybenzaldehyde
based on standard toxicological assessments. However, these documents do not provide
detailed experimental protocols (e.g., specific OECD guideline studies) or quantitative toxicity
data such as LD50 or LC50 values. The classifications imply the following toxicological
endpoints:

e Acute Oral Toxicity: The substance is harmful if ingested.

o Skin Irritation: Causes irritation upon dermal contact.
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e Serious Eye Damage: Poses a significant risk of serious damage to the eyes.

o Respiratory Tract Irritation: Inhalation of dust may cause irritation to the respiratory system.

The process for determining such hazards typically follows a structured workflow.

1. Substance Identification
(4-Fluoro-3-methoxybenzaldehyde)

l

2. Physicochemical Analysis
(e.g., Form, Melting Point)

'

3. Toxicological Testing
(In vivo / In vitro studies)

l

4. Hazard ldentification
(e.g., Skin Irritation, Eye Damage)

l

5. GHS Classification & Labeling
(Assign H-Statements, Pictograms)

l

6. Safety Data Sheet (SDS) Creation
(Communicate Hazards & Precautions)

l

7. Risk Management
(Define PPE, Handling, Storage)

Click to download full resolution via product page

General Workflow for Chemical Hazard Assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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